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Compound of Interest

Compound Name: Lauralkonium chloride

Cat. No.: B1674555

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lauralkonium chloride, a quaternary ammonium compound, is utilized in pharmaceutical and
cosmetic formulations primarily as an antimicrobial preservative. A thorough understanding of
its thermal and chemical stability is paramount for ensuring the safety, efficacy, and shelf-life of
products in which it is incorporated. This technical guide provides a comprehensive overview of
the stability profile of Lauralkonium chloride, drawing upon available data for the compound
and its close structural analog, Benzalkonium chloride (BKC).

Generally, Lauralkonium chloride is a stable molecule under recommended storage
conditions—typically cool, dry, and dark environments. It is known to be incompatible with
strong oxidizing agents, strong acids, and bases. This guide summarizes the available
guantitative data on its stability under various stress conditions, details experimental protocols
for stability-indicating analysis, and presents logical frameworks for understanding its
degradation pathways.

Chemical and Physical Properties

Lauralkonium chloride is a mixture of alkyldimethylbenzylammonium chlorides, with the alkyl
chain predominantly being lauryl (C12). Its general stability is intrinsically linked to its molecular
structure.
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Property Value Reference

N-Dodecyl-N,N-dimethyl-

Chemical Name benzenemethanaminium [1]
chloride

CAS Number 139-07-1 [1]

Molecular Formula C21H38CIN [1]

Molecular Weight 340.0 g/mol [1]

White to yellowish-white
Appearance . _ [2]
powder or gelatinous solid

- Soluble in water, ethanol, and
Solubility t [3]
acetone

Thermal Stability

Lauralkonium chloride exhibits good thermal stability at ambient and moderately elevated
temperatures. However, significant degradation can be expected at higher temperatures.

Thermogravimetric Analysis (TGA)

While specific TGA data for Lauralkonium chloride is not readily available in the reviewed
literature, studies on the closely related Benzalkonium chloride (BKC) provide valuable insights.
A thermogravimetric analysis of BKC showed a single-step weight loss beginning at 180°C and
completing at 300°C[4]. This suggests that the onset of significant thermal decomposition for
Lauralkonium chloride is likely in a similar temperature range. A material safety data sheet for
a commercial BKC product indicates a decomposition temperature of >140°C[2].

Table 1: Thermal Decomposition Data for Benzalkonium Chloride
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Parameter Temperature Range Reference
Onset of Weight Loss 180°C [4]
Completion of Weight Loss 300°C [4]
Decomposition Temperature >140°C [2]

Thermal Degradation Pathway

The primary thermal degradation pathway for quaternary ammonium compounds like
Lauralkonium chloride involves dealkylation and debenzylation. At elevated temperatures,
the molecule can break down to produce benzyl chloride, an alkyl dimethyl amine,
dimethylamine, a long-chain alkane, and ammonia[3].

Dealkylation/ Benzyl Chloride
Debenzylation
High Temperature ———= Dealkylation/
Debenzylation
>
Dodecyldimethylamine

Sample Preparation

Lauralkonium Chloride
Stock Solution

/ C‘:?d““’&
(emners) (Camarns) () (ovmam) [

Y

R

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/figure/Thermal-gravity-analysis-TGA-of-A-Benzalkonium-chloride-BKC-B_fig2_331193148
https://www.researchgate.net/figure/Thermal-gravity-analysis-TGA-of-A-Benzalkonium-chloride-BKC-B_fig2_331193148
https://www.oxfordlabfinechem.com/msds/(B-01399)%20BENZALKONIUM%20CHLORIDE%20Pure.pdf
https://www.benchchem.com/product/b1674555?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzalkonium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

